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Compound of Interest

Compound Name: dicyclohexylborane

Cat. No.: B8317775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for

dicyclohexylborane. Adherence to these procedural guidelines is critical for ensuring

laboratory safety and operational integrity.

Dicyclohexylborane is a pyrophoric solid that can ignite spontaneously upon contact with air

and causes severe skin burns and eye damage.[1][2][3][4] It is also flammable and reacts

readily with water.[2] Due to these hazardous properties, meticulous planning and execution of

all handling procedures are mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following table

summarizes the required PPE for handling dicyclohexylborane.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side shields.[3] A full-face

shield should be worn over the

goggles when there is a splash

hazard.[5]

Protects against splashes,

dust, and aerosols, which can

cause severe eye damage.[3]

Skin and Body Protection

A flame-resistant lab coat worn

over long pants and closed-toe

shoes.[3][6] Fire/flame

resistant and impervious

clothing is required.[1] An

apron may also be necessary.

[6]

Prevents skin contact, which

can cause severe burns.[3]

Flame-resistant material is

crucial due to the pyrophoric

nature of the chemical.[1]

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile or neoprene).[1]

Disposable gloves are

preferred.[7] Always inspect

gloves for integrity before use.

[1]

Protects hands from direct

contact and burns.[1]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[8] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator should be used.[3]

Prevents inhalation of dust or

aerosols, which can cause

respiratory tract irritation.[3]

Hazard and Safety Data Summary
The following table outlines the key hazards associated with dicyclohexylborane.
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Hazard Classification GHS Hazard Statement Precautionary Measures

Pyrophoric Solid

H250: Catches fire

spontaneously if exposed to

air.[2][3][4]

Keep away from heat, sparks,

open flames, and other ignition

sources.[1][3] Do not allow

contact with air; handle under

an inert atmosphere (e.g.,

nitrogen or argon).[1][3][8] Use

non-sparking tools.[1]

Skin Corrosion/Irritation

H314: Causes severe skin

burns and eye damage.[2][3]

[4]

Avoid contact with skin and

eyes.[1] Wear appropriate PPE

at all times.[1][3] Ensure safety

showers and eyewash stations

are readily accessible.

Flammability Flammable solid.[2]

Keep container tightly closed

in a dry, cool, and well-

ventilated place.[1][3]

Reactivity Reacts readily with water.[2]

Avoid contact with water and

other incompatible materials.

Store away from moisture.

Standard Operating Protocol for
Dicyclohexylborane
This protocol details the step-by-step procedure for the safe handling of dicyclohexylborane.

1. Preparation and Pre-Handling:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

entire experimental procedure.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

handling of dicyclohexylborane must be performed within the fume hood.[8]
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Inert Atmosphere: Prepare a dry, inert atmosphere (e.g., nitrogen or argon) in a glovebox or

using Schlenk line techniques. Dicyclohexylborane must not be exposed to air.[1][8]

PPE Inspection: Don and inspect all required PPE as outlined in the table above. Ensure

there are no defects.

Emergency Equipment: Verify the location and functionality of the nearest fire extinguisher

(Class D for flammable metals, or dry chemical), safety shower, and eyewash station.

2. Handling and Experimental Procedure:

Inert Environment Transfer: Transfer the dicyclohexylborane container into the inert

atmosphere of the glovebox or handle using a Schlenk line.

Dispensing: Use non-sparking tools (e.g., stainless steel or bronze spatulas) to dispense the

required amount of the solid.[1]

Container Sealing: Keep the primary container tightly sealed when not in use.[1][3]

Solvent Addition: If dissolving, add the solvent slowly to the dicyclohexylborane under the

inert atmosphere. Dicyclohexylborane is soluble in THF, diethyl ether, dichloromethane,

and pentane.[8]

Reaction Quenching: After the reaction is complete, the quenching of any remaining active

borane should be done with extreme care, typically by slow addition of an alcohol like

methanol at a low temperature.[9]

3. Post-Handling and Waste Disposal:

Decontamination: Decontaminate all equipment that has come into contact with

dicyclohexylborane. This can be done by rinsing with an appropriate solvent, followed by

careful quenching of the rinsate.

Waste Collection: Collect all dicyclohexylborane waste in a designated, labeled, and

sealed container.
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Disposal: Dicyclohexylborane waste must be disposed of through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[1] Do not dispose of

it down the drain or in regular trash.[1]

Container Disposal: Empty containers can be triple-rinsed with a suitable solvent (the rinsate

must be treated as hazardous waste) and then either recycled, reconditioned, or punctured

to prevent reuse and disposed of in a sanitary landfill.[1]

4. Emergency Procedures:

In Case of Fire:

Evacuate the area immediately.

Use a Class D fire extinguisher, dry chemical, or carbon dioxide. Do NOT use water.

If the fire is large or cannot be controlled, activate the fire alarm and call for emergency

services.

In Case of Spill:

Evacuate personnel to a safe area.[1]

Remove all sources of ignition.[1]

Under an inert atmosphere, carefully collect the spilled material using non-sparking tools

and place it in a suitable, closed container for disposal.[1]

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.[1]

[3]

Skin Contact: Immediately brush off any loose particles.[1][3] Immerse the affected area in

cool water or wrap in wet bandages.[1][3] Remove contaminated clothing and wash the

skin with soap and plenty of water.[1][10] Seek medical attention.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[1][11] Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][3] Never give

anything by mouth to an unconscious person.[1] Call for immediate medical assistance.

Dicyclohexylborane Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

dicyclohexylborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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